![molecular formula C15H22N2O2 B4676055 N-(1-ethyl-4-piperidinyl)-2-methoxybenzamide](/img/structure/B4676055.png)
N-(1-ethyl-4-piperidinyl)-2-methoxybenzamide
Overview
Description
N-(1-ethyl-4-piperidinyl)-2-methoxybenzamide, commonly known as E-4018, is a chemical compound that has been the subject of extensive scientific research. This compound belongs to the class of drugs known as benzamides, which are known to have a variety of pharmacological effects. E-4018 has been found to have a range of biochemical and physiological effects, and its mechanism of action has been extensively studied. We will also explore future directions for research on this important compound.
Mechanism of Action
The mechanism of action of E-4018 is complex and not yet fully understood. It is known to act as a dopamine D2 receptor antagonist, which is thought to be responsible for its antipsychotic effects. It has also been found to inhibit the release of inflammatory cytokines, suggesting that it may have anti-inflammatory effects. Additionally, E-4018 has been found to have anxiolytic effects, which may be related to its effects on the GABAergic system.
Biochemical and Physiological Effects:
E-4018 has a range of biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines such as TNF-α and IL-6, suggesting that it may have anti-inflammatory effects. It has also been found to have analgesic effects, which may be related to its activity on the opioid system. Additionally, E-4018 has been found to have anxiolytic effects, which may be related to its activity on the GABAergic system.
Advantages and Limitations for Lab Experiments
E-4018 has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high degree of purity. Additionally, it has a range of pharmacological effects, making it useful for a variety of experimental designs. However, E-4018 also has limitations for laboratory experiments, including its potential toxicity and the need for careful dosing.
Future Directions
There are several future directions for research on E-4018. One area of interest is its potential as a treatment for Parkinson's disease, as it has been found to have dopaminergic activity. Additionally, further research is needed to fully understand the mechanisms of action of E-4018, particularly its effects on the GABAergic system. Finally, there is a need for further research on the potential side effects and toxicity of E-4018, particularly at higher doses.
Scientific Research Applications
E-4018 has been the subject of extensive scientific research due to its potential therapeutic applications. It has been found to have a range of pharmacological effects, including anti-inflammatory, analgesic, and antipsychotic properties. It has also been studied as a potential treatment for Parkinson's disease, as it has been found to have dopaminergic activity. Additionally, E-4018 has been found to have potential applications in the treatment of schizophrenia and other psychiatric disorders.
properties
IUPAC Name |
N-(1-ethylpiperidin-4-yl)-2-methoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-3-17-10-8-12(9-11-17)16-15(18)13-6-4-5-7-14(13)19-2/h4-7,12H,3,8-11H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRIATSLCCFNBRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)C2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-ethylpiperidin-4-yl)-2-methoxybenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.